Cas no 784193-47-1 (1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-)

• Product Name: 1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-
• CAS No: 784193-47-1
• MF: C₁₆H₁₁N₃O₂
• MW: 277.28
• CID: 2139332
• PubChem ID: 135445358
• Update Time: 2025-08-01

1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazol-3-yl)-1H-Indole-6-carboxylic acid
• BDBM50331263
• CID 135445358
• 1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-
• 2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid
• SCHEMBL4134469
• D86841
• AS-84358
• 784193-47-1
• CHEMBL1289728

• MDL： MFCD26391170
• Inchi： 1S/C16H11N3O2/c20-16(21)10-6-5-9-7-14(17-13(9)8-10)15-11-3-1-2-4-12(11)18-19-15/h1-8,17H,(H,18,19)(H,20,21)
• InChI Key： LGCYYLQERLQEPI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=C(C3C4C=CC=CC=4NN=3)NC=2C=1)=O

Computed Properties

• Exact Mass: 277.085126602g/mol
• Monoisotopic Mass: 277.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• Boiling Point: 667.5±40.0 °C(Predicted)
• pka: 5.14±0.30(Predicted)